Cas no 15965-99-8 (Oxirane,2-[(hexadecyloxy)methyl]-)

• Product Name: Oxirane,2-[(hexadecyloxy)methyl]-
• CAS No: 15965-99-8
• MF: C₁₉H₃₈O₂
• MW: 298.503826618195
• CID: 196109
• PubChem ID: 24870921
• Update Time: 2025-06-14

Oxirane,2-[(hexadecyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-[(hexadecyloxy)methyl]-
• 2-[(Hexadecyloxy)methyl]oxirane
• Glycidyl Hexadecyl Ether
• 1-hexadecylglycidyl ether
• 2,3-Epoxy-1-hexadecyloxypropane
• AC1L3YX9
• Carbonochloridic acid, hexadecyl este
• Cetyl chloroformate
• cetyl glycidyl ether
• Chlorameisensaeure-hexadecylester
• chlorocarbonic acid hexadecyl ester
• Chloroformic Acid Cetyl Ester
• Chlorokohlensaeure-hexadecylester
• glycidol hexadecyl ether
• Hexadecyl chloroformate
• hexadecyl glycidyl ether
• Kohlensaeure-chlorid-hexadecylester
• KSC493C1D
• n-hexadecyl chloroformate
• 2,3-Epoxypropyl hexadecyl ether
• Oxirane, 2-((hexadecyloxy)methyl)-
• ((Hexadecyloxy)methyl)oxirane
• 123483-78-3
• EINECS 240-104-5
• 2-[(Hexadecyloxy)methyl]oxirane #
• Oxirane, [(hexadecyloxy)methyl]-
• Propane, 1,2-epoxy-3-(hexadecyloxy)-
• 15965-99-8
• NS00054601
• Glycidol .alpha.-cetyl ether
• J219.918A
• Glycidyl hexadecyl ether, technical grade
• Oxirane, ((hexadecyloxy)methyl)-
• T11C352FYU
• 1-(GLYCIDYLOXY)HEXADECANE
• (Cetyloxymethyl)oxirane
• Q27289526
• 2-(hexadecoxymethyl)oxirane
• SCHEMBL38145
• 1,2-Epoxy-3-(hexadecyloxy)propane
• glycidylhexadecylether
• 2-((HEXADECYLOXY)METHYL)OXIRANE
• UNII-T11C352FYU
• 2-(hexadecyloxymethyl)oxirane
• AKOS015906143
• DTXSID50880874
• Glycidol alpha-cetyl ether
• DTXCID801022223
• Oxirane, 2-[(hexadecyloxy)methyl]-
• [(hexadecyloxy)methyl]oxirane

• MDL： MFCD00506366
• Inchi： 1S/C19H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-17-19-18-21-19/h19H,2-18H2,1H3
• InChI Key： YZUMRMCHAJVDRT-UHFFFAOYSA-N
• SMILES： O1CC1COCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 298.28734
• Monoisotopic Mass: 298.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.5
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 28-31 °C (lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• PSA: 21.76
• Solubility: Not determined

Oxirane,2-[(hexadecyloxy)methyl]- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Additional information on Oxirane,2-[(hexadecyloxy)methyl]-

Comprehensive Analysis of Oxirane,2-[(hexadecyloxy)methyl]- (CAS No. 15965-99-8): Properties, Applications, and Industry Trends

Oxirane,2-[(hexadecyloxy)methyl]- (CAS No. 15965-99-8), a specialized epoxide derivative, has garnered significant attention in industrial and research sectors due to its unique molecular structure and versatile applications. This compound, characterized by its long-chain alkyl ether and oxirane functional group, serves as a critical intermediate in polymer chemistry, surface modification, and specialty material synthesis. With the growing demand for high-performance additives and sustainable materials, understanding its properties and potential is essential for professionals across disciplines.

The molecular structure of Oxirane,2-[(hexadecyloxy)methyl]- combines a hydrophobic hexadecyl chain with a reactive epoxide ring, enabling dual functionality. This design facilitates applications in emulsion stabilization and crosslinking reactions, making it valuable for coatings, adhesives, and composite materials. Recent studies highlight its role in green chemistry initiatives, where its derivatization potential aligns with trends toward bio-based polymers and low-VOC formulations—topics frequently searched in academic and industrial databases.

From a technical perspective, the compound’s thermal stability (decomposition temperature >200°C) and controlled reactivity make it suitable for high-temperature processes. Industry forums often discuss its optimization in nanomaterial functionalization, particularly for silica nanoparticles and carbon-based fillers, addressing common queries about "epoxide compatibility with inorganic matrices." Analytical techniques like FT-IR spectroscopy (C-O-C stretch at 1100 cm⁻¹) and HPLC purity testing are critical for quality control, as emphasized in recent ISO standardization updates.

Emerging applications in biomedical engineering have sparked interest, with researchers exploring its non-ionic surfactant properties for drug delivery systems. This aligns with trending searches on "epoxide-based biocompatible materials." However, challenges such as hydrolytic sensitivity require advanced encapsulation technologies—a hot topic in material science publications. Regulatory compliance with REACH and FDA indirect food contact guidelines further underscores its safe utilization, a frequent concern among manufacturers.

Market analyses project growth for Oxirane,2-[(hexadecyloxy)methyl]- derivatives in renewable energy sectors, particularly in wind turbine resin systems and photovoltaic encapsulants. Its UV resistance and weatherability properties respond to industry demands for durable renewable energy materials—a keyword cluster with rising search volume. Collaborative R&D efforts focus on catalytic ring-opening techniques to enhance cost-efficiency, addressing frequent queries about "epoxide modification scalability."

Environmental considerations drive innovation in wastewater treatment applications, where its micelle-forming ability aids in organic pollutant removal. Recent patents disclose novel grafted cellulose composites incorporating this epoxide, tapping into the booming eco-friendly packaging market. These developments correlate with search trends for "epoxides in circular economy solutions," reflecting broader sustainability priorities.

In conclusion, Oxirane,2-[(hexadecyloxy)methyl]- (CAS No. 15965-99-8) represents a multifaceted compound bridging traditional industrial needs with cutting-edge material science. Its evolving applications across renewable energy, biomedicine, and environmental technology position it as a compound of enduring relevance, warranting continued research and development investment.